1-(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one

• IUPAC Name: 1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one
• InChI: InChI=1S/C20H25NO4S2/c1-15-11-14-26-19(15)7-8-20(22)21-12-9-18(10-13-21)27(23,24)17-5-3-16(25-2)4-6-17/h3-6,11,14,18H,7-10,12-13H2,1-2H3
• InChI Key: UOPYCGWEBGDRSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H25NO4S2
• Molecular Weight: 407.6 g/mol
• CAS No.: 1705786-21-5

Description

1-(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C20H25NO4S2 and its molecular weight is 407.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research on compounds structurally related to "1-(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one" has focused on synthesis techniques and the analysis of their crystal structures. For example, the synthesis and crystal structure of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol was achieved by condensation, characterized by spectroscopic techniques and X-ray crystallography, highlighting the compound's chair conformation and tetrahedral geometry around the sulfur atom (Girish et al., 2008).

Polymorphism and Solid-State Chemistry

• Another aspect of research has been controlling polymorphism in pharmaceutical compounds, which is critical for drug development due to its impact on the drug's properties and efficacy. The study on ASP3026, a compound with a similar molecular framework, elaborated on identifying and controlling its polymorphic forms for solid formulation design, demonstrating the influence of crystallization parameters on polymorph stability and selection (Takeguchi et al., 2015).

Antimicrobial Activity

• Compounds with the sulfonyl-piperidine motif have been evaluated for their antimicrobial properties. A study synthesized several derivatives and tested them against bacterial and fungal pathogens, indicating the potential for developing new antimicrobial agents. The study emphasizes the significance of the sulfonamide ring and the nature of substitutions on its activity against pathogens (Vinaya et al., 2009).

Pharmaceutical Research

• In the realm of pharmaceutical science, similar compounds have been investigated for their receptor binding activities, showcasing their potential as drug candidates. For example, research into piperazine derivatives as 5-HT7 receptor antagonists has revealed the synthesis and evaluation of compounds with promising IC50 values, indicating their potential utility in therapeutic applications (Yoon et al., 2008).